Cas no 2229195-87-1 (1-3-(methoxymethyl)furan-2-ylcyclobutane-1-carboxylic acid)

• Product Name: 1-3-(methoxymethyl)furan-2-ylcyclobutane-1-carboxylic acid
• CAS No: 2229195-87-1
• MF: C₁₁H₁₄O₄
• MW: 210.226463794708
• CID: 6508776
• PubChem ID: 165713513
• Update Time: 2025-08-04

1-3-(methoxymethyl)furan-2-ylcyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-3-(methoxymethyl)furan-2-ylcyclobutane-1-carboxylic acid
• 1-[3-(methoxymethyl)furan-2-yl]cyclobutane-1-carboxylic acid
• 2229195-87-1
• EN300-1775569

• Inchi： 1S/C11H14O4/c1-14-7-8-3-6-15-9(8)11(10(12)13)4-2-5-11/h3,6H,2,4-5,7H2,1H3,(H,12,13)
• InChI Key： PQUADRQPDDWKPH-UHFFFAOYSA-N
• SMILES： O1C=CC(COC)=C1C1(C(=O)O)CCC1

Computed Properties

• Exact Mass: 210.08920892g/mol
• Monoisotopic Mass: 210.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 59.7Ų

Additional information on 1-3-(methoxymethyl)furan-2-ylcyclobutane-1-carboxylic acid

Comprehensive Overview of 1-3-(methoxymethyl)furan-2-ylcyclobutane-1-carboxylic acid (CAS No. 2229195-87-1)

1-3-(methoxymethyl)furan-2-ylcyclobutane-1-carboxylic acid (CAS No. 2229195-87-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The compound features a furan ring substituted with a methoxymethyl group, coupled with a cyclobutane carboxylic acid moiety. This combination of functional groups makes it a versatile intermediate for synthesizing bioactive molecules, particularly in drug discovery and material science applications.

In recent years, the demand for furan-based compounds has surged, driven by their potential in green chemistry and sustainable manufacturing. Researchers are particularly interested in 1-3-(methoxymethyl)furan-2-ylcyclobutane-1-carboxylic acid due to its ability to act as a precursor for biodegradable polymers and pharmaceutical intermediates. Its structural complexity allows for selective modifications, making it a valuable candidate for targeted drug delivery systems and catalysis.

The synthesis of CAS No. 2229195-87-1 typically involves multi-step organic reactions, including cycloaddition and esterification processes. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been explored to optimize yield and purity. These innovations align with the growing trend toward eco-friendly synthesis methods, a topic frequently searched by professionals in the field.

One of the most searched questions related to this compound is: "What are the applications of 1-3-(methoxymethyl)furan-2-ylcyclobutane-1-carboxylic acid in medicine?" Studies suggest its potential as a building block for anti-inflammatory agents and antiviral drugs, owing to the furan ring's bioactivity. Additionally, its cyclobutane core contributes to enhanced metabolic stability, a critical factor in drug design.

Another hot topic is the role of CAS No. 2229195-87-1 in renewable energy applications. The furan derivative's ability to participate in photoactive reactions has sparked interest in its use for organic photovoltaics and light-harvesting materials. This aligns with global searches for sustainable energy solutions, further highlighting the compound's relevance.

From a commercial perspective, suppliers of 1-3-(methoxymethyl)furan-2-ylcyclobutane-1-carboxylic acid emphasize its high purity (>98%) and compatibility with GMP standards. Analytical techniques like HPLC and NMR spectroscopy are routinely employed to ensure quality, addressing another common query: "How is the purity of CAS No. 2229195-87-1 verified?"

In conclusion, 1-3-(methoxymethyl)furan-2-ylcyclobutane-1-carboxylic acid represents a cutting-edge compound with multifaceted applications. Its integration into green chemistry, pharmaceuticals, and renewable energy underscores its importance in modern scientific research. As interest in sustainable chemistry grows, this compound is poised to play a pivotal role in future innovations.